Cas no 1807127-56-5 (Ethyl 2-cyano-5-ethyl-3-methoxybenzoate)

• Product Name: Ethyl 2-cyano-5-ethyl-3-methoxybenzoate
• CAS No: 1807127-56-5
• MF: C₁₃H₁₅NO₃
• MW: 233.263103723526
• CID: 5010281
• Update Time: 2025-05-19

Ethyl 2-cyano-5-ethyl-3-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-5-ethyl-3-methoxybenzoate

• Inchi： 1S/C13H15NO3/c1-4-9-6-10(13(15)17-5-2)11(8-14)12(7-9)16-3/h6-7H,4-5H2,1-3H3
• InChI Key： KKQKOAJPNIGBMN-UHFFFAOYSA-N
• SMILES： O(C)C1C(C#N)=C(C(=O)OCC)C=C(C=1)CC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 307
• XLogP3: 2.6
• Topological Polar Surface Area: 59.3

Additional information on Ethyl 2-cyano-5-ethyl-3-methoxybenzoate

Comprehensive Overview of Ethyl 2-cyano-5-ethyl-3-methoxybenzoate (CAS No. 1807127-56-5)

Ethyl 2-cyano-5-ethyl-3-methoxybenzoate (CAS No. 1807127-56-5) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a cyano group, ethyl ester, and methoxy substituent, makes it a valuable intermediate in synthetic chemistry. Researchers and industries are increasingly interested in this compound due to its potential applications in drug discovery and material science.

The compound's CAS number 1807127-56-5 serves as a critical identifier in regulatory and commercial databases, ensuring precise tracking in global supply chains. With the growing demand for high-purity chemical intermediates, Ethyl 2-cyano-5-ethyl-3-methoxybenzoate has gained attention for its role in optimizing synthetic pathways. Its methoxybenzoate backbone is particularly noteworthy, as it aligns with trends in sustainable chemistry and green synthesis.

In recent years, the scientific community has explored the structure-activity relationship (SAR) of derivatives similar to Ethyl 2-cyano-5-ethyl-3-methoxybenzoate. This aligns with the broader interest in bioactive molecules and small-molecule inhibitors, which dominate current pharmaceutical research. The compound's cyano functionality further enhances its reactivity, making it a candidate for catalysis studies and polymer modifications.

From an industrial perspective, CAS 1807127-56-5 is often discussed in forums focusing on custom synthesis and scalable production. Companies specializing in fine chemicals highlight its stability under various conditions, a trait highly sought after in process chemistry. Additionally, its compatibility with microwave-assisted synthesis techniques has been a topic of interest, reflecting the shift toward energy-efficient methodologies.

Environmental considerations are also driving innovation around Ethyl 2-cyano-5-ethyl-3-methoxybenzoate. Researchers are investigating its biodegradability and potential as a green solvent alternative, addressing the demand for eco-friendly reagents. This aligns with global initiatives like the UN Sustainable Development Goals (SDGs), particularly in reducing hazardous waste.

Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to verify the purity of CAS 1807127-56-5. Quality control remains a priority, especially for buyers seeking GMP-compliant intermediates. The compound's spectral data is well-documented, facilitating its adoption in high-throughput screening platforms.

In summary, Ethyl 2-cyano-5-ethyl-3-methoxybenzoate (CAS No. 1807127-56-5) represents a versatile building block in modern chemistry. Its relevance to drug development, material innovation, and sustainable practices ensures its continued prominence in scientific and industrial applications.